3-Chloro-7-fluoroquinoxalin-2-amine

• Molecular Formula: C8H5ClFN3
• Molecular Weight: 197.60 g/mol
• IUPAC Name: 3-chloro-7-fluoroquinoxalin-2-amine
• InChI: InChI=1S/C8H5ClFN3/c9-7-8(11)13-6-3-4(10)1-2-5(6)12-7/h1-3H,(H2,11,13)
• InChI Key: XRPNCYNGYGWDHU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)N=C(C(=N2)Cl)N

Description

3-Chloro-7-fluoroquinoxalin-2-amine is a halogenated quinoxaline derivative characterized by a bicyclic aromatic structure containing two nitrogen atoms. The compound features a chlorine substituent at position 3, fluorine at position 7, and an amine group at position 2. Quinoxalines are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science due to their tunable electronic properties and reactivity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Physical and Spectral Properties

Compounds in , such as 7a (melting point: 160–227°C, yield: 50–92%), demonstrate that adamantyl-containing amines exhibit high thermal stability. While direct data for 3-Chloro-7-fluoroquinoxalin-2-amine are unavailable, its lack of bulky adamantyl groups may result in lower melting points but improved solubility in polar solvents. Spectroscopic techniques like ¹H-NMR and HRMS (used in ) would similarly confirm its structure, with fluorine likely causing distinct spin-spin splitting patterns .

Data Tables

Table 1: Comparison of Halogenated Amine Derivatives

Compound Name	Core Structure	Substituents	Melting Point (°C)	Yield (%)	Key Applications
This compound*	Quinoxaline	3-Cl, 7-F, 2-NH₂	N/A	N/A	Pharmaceutical research
N-[2-(1-Adamantyloxy)ethyl]-7-chloroquinolin-4-amine (7a)	Quinoline	7-Cl, 4-NH₂, Adamantyl	160–227	92	Antimicrobial agents
3-Chloroaniline ()	Benzene	3-Cl, 1-NH₂	~50 (liquid)	N/A	Dye intermediates

*Predicted properties based on structural analogs.